Cas no 2411309-06-1 (N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride)

• Product Name: N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride
• CAS No: 2411309-06-1
• MF: C₁₄H₁₇Cl₂N₃O
• MW: 314.210281133652
• CID: 5682583
• PubChem ID: 146102200
• Update Time: 2025-05-19

N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26586371
• 2411309-06-1
• Z4129887036
• N-[(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl]-2-chloroacetamide hydrochloride
• N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride

• Inchi： 1S/C14H16ClN3O.ClH/c1-18-12(7-11-5-3-2-4-6-11)9-16-13(18)10-17-14(19)8-15;/h2-6,9H,7-8,10H2,1H3,(H,17,19);1H
• InChI Key： NYCNYJUPMZRACO-UHFFFAOYSA-N
• SMILES： ClCC(NCC1=NC=C(CC2C=CC=CC=2)N1C)=O.Cl

Computed Properties

• Exact Mass: 313.0748676g/mol
• Monoisotopic Mass: 313.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride

Comprehensive Guide to N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride (CAS No. 2411309-06-1)

N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride (CAS No. 2411309-06-1) is a specialized imidazole-derived compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique benzyl-substituted imidazole core and chloroacetamide functional group, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation.

The molecular structure of N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride features a 1-methylimidazole ring substituted at the 5-position with a benzyl group, while the 2-position is modified with a chloroacetamide moiety. This arrangement provides distinct electronic and steric properties, making it valuable for medicinal chemistry applications. The hydrochloride salt form enhances its solubility, facilitating its use in various experimental settings. Current studies highlight its relevance in developing small-molecule inhibitors, particularly in oncology and infectious disease research.

In recent years, the demand for imidazole-based compounds like N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride has surged due to their role in addressing drug-resistant pathogens and undruggable targets. This aligns with the growing focus on precision medicine and targeted therapies in the pharmaceutical industry. Researchers frequently search for CAS 2411309-06-1 to investigate its potential in kinase inhibition or as a protease modulator, reflecting broader trends in biochemical tool development.

The synthesis of N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride typically involves multi-step organic reactions, including imidazole alkylation and amide coupling strategies. Its purity and stability are critical factors for research applications, with analytical techniques like HPLC and NMR being essential for quality control. The compound's structure-activity relationship (SAR) studies are particularly valuable for optimizing lead compounds in pharmacological screening programs.

From a commercial perspective, CAS 2411309-06-1 is primarily supplied to research institutions and pharmaceutical developers engaged in hit-to-lead optimization. Market analyses indicate rising interest in such heterocyclic compounds for their potential in treating inflammatory disorders and metabolic diseases. The compound's intellectual property landscape is also being actively explored, with several patents referencing related imidazole derivatives for therapeutic use.

Environmental and handling considerations for N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride follow standard laboratory safety protocols. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) is recommended during handling. Storage typically requires protection from moisture and light to maintain stability, with many suppliers offering the compound in amber glass vials under inert atmosphere.

Future research directions for CAS 2411309-06-1 may explore its utility in combinatorial chemistry libraries or as a scaffold for fluorescence probes in cellular imaging. The compound's structure-property relationships continue to be investigated through computational modeling and high-throughput screening approaches. These applications position it as a valuable asset in the expanding toolkit of chemical biology and drug discovery research.

For researchers sourcing N-(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl-2-chloroacetamide hydrochloride, verification of analytical data (including HPLC purity and spectroscopic characterization) is essential. Many suppliers now provide comprehensive certificates of analysis to support reproducibility in experimental work. The compound's growing presence in scientific literature underscores its importance as a research chemical with diverse applications in modern biomedical science.